Cas no 380-69-8 (Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester)
![Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester structure](https://ossimg.kuujia.com/scimg/500/380-69-8x500.png)
380-69-8 structure
Product Name:Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester
CAS No:380-69-8
MF:C16H20FNO5
MW:325.33210849762
CID:1487599
Update Time:2024-08-24
Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester
- acetylamino-(2-fluoro-benzyl)-malonic acid diethyl ester
- Acetylamino-(2-fluor-benzyl)-malonsaeure-diaethylester
- Diethyl-α-(2-fluorobenzyl)-α-acetamidomalonate
- Propanedioic acid, 2-(acetylamino)-2-[(2-fluorophenyl)methyl]-, 1,3-diethyl ester
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- Inchi： 1S/C16H20FNO5/c1-4-22-14(20)16(18-11(3)19,15(21)23-5-2)10-12-8-6-7-9-13(12)17/h6-9H,4-5,10H2,1-3H3,(H,18,19)
- InChI Key： LAPQJEVPRYKVPY-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(NC(C)=O)(CC1=CC=CC=C1F)C(OCC)=O
Computed Properties
- Exact Mass: 325.13300
Experimental Properties
- Density: 1.198±0.06 g/cm3(Predicted)
- Boiling Point: 451.5±45.0 °C(Predicted)
- PSA: 81.70000
- LogP: 1.76020
- pka: 11.84±0.46(Predicted)
Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Propanedioic acid, (acetylamino)[(2-fluorophenyl)methyl]-, diethyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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